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Compound of Interest

Compound Name: H-Lys(Fmoc)-OMe.HCI
Cat. No.: B13694650
Get Quote

Executive Summary: Immediate Action Plan

H-Lys(Fmoc)-OMe.HCI (N-epsilon-Fmoc-L-lysine methyl ester hydrochloride) is a specialized
amino acid derivative used in peptide synthesis.[1][2] While not classified as P-listed (acutely
toxic) by the EPA, it requires strict segregation due to its chemical reactivity (acidic salt form
and base-labile protecting group) and potential for environmental persistence.[1]

Waste State Disposal Stream Critical Action

Do NOT dispose in trash.[1][2]
Solid (Pure/Expired) Solid Hazardous Waste Double-bag in clear
polyethylene.[1]

Segregate based on solvent
Liquid (Reaction Mix) Organic Solvent Waste (Halogenated vs. Non-
Halogenated).[1][2]

Check pH.[1][2] The HClI salt is
Aqueous Solution Aqueous Chemical Waste acidic; do not pour down
drains.[3]
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Chemical Profile & Hazard Identification

Understanding the molecule is the first step to safe disposal. This compound contains three
distinct functional components that dictate its waste classification.

Chemical Name:

-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine methyl ester hydrochloride[1][2]

CAS Number: 847658-45-1 (Specific to HCI salt)[1][2][4]

Formula:

Molecular Weight: 418.91 g/mol [1]

Functional Hazard Analysis

e Fmoc Group (Fluorenylmethyloxycarbonyl): Large aromatic system.[1] Risk: Environmental
persistence and potential aquatic toxicity. Base-sensitive (cleaves in high pH).[1]

o Methyl Ester (OMe): Hydrolyzable.[1] Risk: Can release methanol upon hydrolysis in
acidic/basic waste streams.[1]

e Hydrochloride Salt (.HCI): lonic chloride.[1] Risk: Acidic in aqueous solution.[1][3] Potential to
lower pH of waste containers, risking incompatibility with cyanides or sulfides (though rare in
peptide labs).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired Reagent or Spills)

For pure powder or contaminated solid debris (gloves, weighing boats).

e Segregation: Isolate H-Lys(Fmoc)-OMe.HCI from strong oxidizers (e.g., permanganates)
and strong bases (e.g., piperidine waste).[1]

o Why? Bases trigger Fmoc cleavage, generating dibenzofulvene, which can polymerize or
react exothermically in waste drums.
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e Containerization:

o Transfer solid to a wide-mouth high-density polyethylene (HDPE) jar or double-bag in 4-mil
polyethylene bags.

o Self-Validation: Ensure the container is compatible with corrosives (due to HCI content).
e Labeling:

o Standard Label: "Hazardous Waste - Solid."[1]

o Constituents: Write "H-Lys(Fmoc)-OMe.HCI" and "Irritant."[1]

» Debris: Contaminated paper towels or gloves must be treated as solid chemical waste, not
biohazard or regular trash.

Protocol B: Liquid Waste (Reaction Mixtures)

Common scenario: Dissolved in DMF, Methanol, or DCM.[2]
» Solvent Identification: The disposal stream is dictated by the solvent, not the solute.
o If in DCM/Chloroform: Dispose in Halogenated Organic Waste.[1]
o If in DMF/Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.[1]
e The "Chloride" Exception:

o Note: Although the molecule contains HCI, it is an ionic salt. If dissolved in a non-
halogenated solvent (like Methanol), the solution generally remains Non-Halogenated
waste unless the facility has strict total-halogen limits (check local EHS).[1]

e pH Check (Crucial step):
o If the solution is aqueous or high-water content, measure pH.[1]

o Action: If pH < 2.0 (due to HCI salt), neutralize to pH 5-9 before adding to a general
aqueous waste drum to prevent corrosion of metal safety cans.
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Visual Workflow: Decision Logic

The following diagram illustrates the decision matrix for disposing of H-Lys(Fmoc)-OMe.HCI.

Waste Generation:
H-Lys(Fmoc)-OMe.HCI

Determine Physical State

Solid / Powder Liquid / Solution

/

Containerize in HDPE
(Avoid Metal)

Identify Solvent Base

Has Halogens rganic Only \Water Based

Label: Hazardous Solid Halogenated Solvent

(Irritant, Acidic Salt) (DCM, CHCI3) FejussLe Sellifen

Non-Halogenated
(DMF, MeOH, EtOAc)

Bin: Halogenated Waste Check pH -> Neutralize

Bin: Non-Halogenated Waste

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13694650/docs?utm_src=pdf-body#h-lys-fmoc-ome-hcl-proper-disposal-handling-procedures
https://www.benchchem.com/product/b13694650/docs?utm_src=pdf-body-img#h-lys-fmoc-ome-hcl-proper-disposal-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13694650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision matrix for segregating H-Lys(Fmoc)-OMe.HCI waste based on physical
state and solvent carrier.

Scientific Rationale & Self-Validation

To ensure your disposal procedure is scientifically sound, you must validate the stability of the
waste.

Why Segregation Matters[1][5]

e Fmoc Stability: In the presence of secondary amines (common in peptide waste streams
containing piperidine), the Fmoc group is removed.[5] This reaction releases

and dibenzofulvene.[1]

o Risk:[1][6][7] If H-Lys(Fmoc)-OMe.HCI is mixed into a waste container with high amine
content, it can generate gas (

), leading to pressure buildup in sealed drums.[1]

o Validation Step: Do not tighten waste caps immediately if mixing fresh reagents; allow 30
minutes for potential off-gassing if you suspect cross-contamination.[1]

The "Self-Validating" Protocol
Before scheduling pickup, perform this 3-point check:

e pH Test: Wet a pH strip with the waste.[1] Is it < 2? If yes, flag the container as "Acidic" to
protect waste handlers.

e Precipitate Check: Look for solids in your liquid waste.[1] H-Lys(Fmoc)-OMe.HCI may
precipitate if a high-organic solution is mixed with water.[1][2] Slurries require different
handling than clear liquids in some facilities.[1]

o Label Integrity: Ensure the CAS # 847658-45-1 is referenced if your facility requires specific
inventory tracking.[1]
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« National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 56926343 (Fmoc-Lys-OMe hydrochloride).[1] PubChem. Available at: [Link][1]

+ United States Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes." EPA.gov.[1] Available at: [Link]

¢ Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard:
Safety Data Sheets.”" OSHA.gov.[1] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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